Npc-15437 dihydrochloride selective prot ein kin
Npc-15437 dihydrochloride selective prot ein kin
PKC inhibitor (IC50 = 19 μM). Interacts with regulatory domain at residues 12-42. Neuroprotective agent. Active in vivo and in vitro.
NPC-15437 is a selective protein kinase C (PKC) inhibitor (IC50 = 19 µM). It competitively inhibits phorbol ester- (Ki = 5 µM) and phosphatidylserine-induced (Ki = 12 µM) PKC activity but does not affect the activity of cAMP-dependent or Ca2+/calmodulin-dependent protein kinases. PKC signaling is involved in learning and memory, and when NPC-15437 was administered after Y maze training (0.1-10 mg/kg i.p.), it led to memory retention deficits in mice.
NPC-15437 is a selective protein kinase C (PKC) inhibitor (IC50 = 19 µM). It competitively inhibits phorbol ester- (Ki = 5 µM) and phosphatidylserine-induced (Ki = 12 µM) PKC activity but does not affect the activity of cAMP-dependent or Ca
NPC-15437 is a selective protein kinase C (PKC) inhibitor (IC50 = 19 µM). It competitively inhibits phorbol ester- (Ki = 5 µM) and phosphatidylserine-induced (Ki = 12 µM) PKC activity but does not affect the activity of cAMP-dependent or Ca2+/calmodulin-dependent protein kinases. PKC signaling is involved in learning and memory, and when NPC-15437 was administered after Y maze training (0.1-10 mg/kg i.p.), it led to memory retention deficits in mice.
NPC-15437 is a selective protein kinase C (PKC) inhibitor (IC50 = 19 µM). It competitively inhibits phorbol ester- (Ki = 5 µM) and phosphatidylserine-induced (Ki = 12 µM) PKC activity but does not affect the activity of cAMP-dependent or Ca
Brand Name:
Vulcanchem
CAS No.:
141774-20-1
VCID:
VC21093551
InChI:
InChI=1S/C25H50N4O2.2ClH.H2O/c1-2-3-4-5-6-7-8-9-10-11-18-24(30)29-20-15-13-16-22(29)21-28-25(31)23(27)17-12-14-19-26;;;/h22-23H,2-21,26-27H2,1H3,(H,28,31);2*1H;1H2/t22-,23?;;;/m0.../s1
SMILES:
CCCCCCCCCCCCC(=O)N1CCCCC1CNC(=O)C(CCCCN)N.O.Cl.Cl
Molecular Formula:
C25H54Cl2N4O3
Molecular Weight:
529.6 g/mol
Npc-15437 dihydrochloride selective prot ein kin
CAS No.: 141774-20-1
Cat. No.: VC21093551
Molecular Formula: C25H54Cl2N4O3
Molecular Weight: 529.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PKC inhibitor (IC50 = 19 μM). Interacts with regulatory domain at residues 12-42. Neuroprotective agent. Active in vivo and in vitro. NPC-15437 is a selective protein kinase C (PKC) inhibitor (IC50 = 19 µM). It competitively inhibits phorbol ester- (Ki = 5 µM) and phosphatidylserine-induced (Ki = 12 µM) PKC activity but does not affect the activity of cAMP-dependent or Ca2+/calmodulin-dependent protein kinases. PKC signaling is involved in learning and memory, and when NPC-15437 was administered after Y maze training (0.1-10 mg/kg i.p.), it led to memory retention deficits in mice. NPC-15437 is a selective protein kinase C (PKC) inhibitor (IC50 = 19 µM). It competitively inhibits phorbol ester- (Ki = 5 µM) and phosphatidylserine-induced (Ki = 12 µM) PKC activity but does not affect the activity of cAMP-dependent or Ca |
|---|---|
| CAS No. | 141774-20-1 |
| Molecular Formula | C25H54Cl2N4O3 |
| Molecular Weight | 529.6 g/mol |
| IUPAC Name | 2,6-diamino-N-[[(2S)-1-tridecanoylpiperidin-2-yl]methyl]hexanamide;hydrate;dihydrochloride |
| Standard InChI | InChI=1S/C25H50N4O2.2ClH.H2O/c1-2-3-4-5-6-7-8-9-10-11-18-24(30)29-20-15-13-16-22(29)21-28-25(31)23(27)17-12-14-19-26;;;/h22-23H,2-21,26-27H2,1H3,(H,28,31);2*1H;1H2/t22-,23?;;;/m0.../s1 |
| Standard InChI Key | GTFUFMLQSIAASY-HTJANFELSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC(=O)N1CCCC[C@H]1CNC(=O)C(CCCCN)N.O.Cl.Cl |
| SMILES | CCCCCCCCCCCCC(=O)N1CCCCC1CNC(=O)C(CCCCN)N.O.Cl.Cl |
| Canonical SMILES | CCCCCCCCCCCCC(=O)N1CCCCC1CNC(=O)C(CCCCN)N.O.Cl.Cl |
| Appearance | Assay:≥95%A crystalline solid |
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